Cas no 898764-66-4 ( )
structure
Product Name:
CAS No:898764-66-4
MF:C12H14ClFO
MW:228.690366268158
CID:994085
PubChem ID:24723999
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chloro-4-fluorophenyl)-3,3-dimethylbutan-1-one
- 3'-CHLORO-3,3-DIMETHYL-4'-FLUOROBUTYROPHENONE
- MFCD07699548
- DTXSID50642398
- AKOS016019466
- 898764-66-4
- 1-(3-Chloro-4-fluorophenyl)-3,3-dimethyl-1-butanone
-
-
- MDL: MFCD07699548
- Inchi: 1S/C12H14ClFO/c1-12(2,3)7-11(15)8-4-5-10(14)9(13)6-8/h4-6H,7H2,1-3H3
- InChI Key: NSLDELGSJBMJLR-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C(CC(C)(C)C)=O)F
Computed Properties
- Exact Mass: 228.07200
- Monoisotopic Mass: 228.0717209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.09800
Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203897-1g |
3'-chloro-3,3-dimethyl-4'-fluorobutyrophenone |
898764-66-4 | 97% | 1g |
£483.00 | 2022-03-01 | |
| Fluorochem | 203897-2g |
3'-chloro-3,3-dimethyl-4'-fluorobutyrophenone |
898764-66-4 | 97% | 2g |
£847.00 | 2022-03-01 | |
| Fluorochem | 203897-5g |
3'-chloro-3,3-dimethyl-4'-fluorobutyrophenone |
898764-66-4 | 97% | 5g |
£1753.00 | 2022-03-01 | |
| A2B Chem LLC | AH90096-1g |
3'-Chloro-3,3-dimethyl-4'-fluorobutyrophenone |
898764-66-4 | 97% | 1g |
$581.00 | 2024-04-19 | |
| A2B Chem LLC | AH90096-2g |
3'-Chloro-3,3-dimethyl-4'-fluorobutyrophenone |
898764-66-4 | 97% | 2g |
$984.00 | 2024-04-19 | |
| A2B Chem LLC | AH90096-5g |
3'-Chloro-3,3-dimethyl-4'-fluorobutyrophenone |
898764-66-4 | 97% | 5g |
$1989.00 | 2024-04-19 |
Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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